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Compound of Interest

Compound Name: Triethylborane

Cat. No.: B153662 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of triethylborane (TEB) to prevent its

spontaneous ignition in air.

Frequently Asked Questions (FAQs)
Q1: What is triethylborane and why is it hazardous?

A1: Triethylborane ((C₂H₅)₃B or TEB) is a colorless organoborane compound.[1][2] It is a

highly pyrophoric liquid, meaning it can spontaneously ignite when exposed to air.[1][3] Its

autoignition temperature is as low as -20°C (-4°F).[4][5] This property, along with its toxicity,

makes it a significant lab hazard if not handled correctly.[4]

Q2: What are the primary safety precautions for handling pure triethylborane?

A2: Pure triethylborane must always be handled using air-free techniques under an inert

atmosphere, such as dry nitrogen or argon.[6][7] All glassware and equipment must be

thoroughly dried and purged of air and moisture before use.[6] Appropriate personal protective

equipment (PPE), including flame-resistant clothing, safety goggles, a face shield, and

compatible gloves, is mandatory.[7]

Q3: Is it safer to use triethylborane in a solution?
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A3: Yes, solutions of triethylborane in inert solvents like hexanes or tetrahydrofuran (THF) are

generally not pyrophoric, particularly at lower concentrations.[2][5] However, these solutions

can still react with atmospheric moisture and may become pyrophoric if the solvent evaporates.

[5]

Q4: How should I properly store triethylborane?

A4: Triethylborane should be stored in a cool, dry, and well-ventilated area in a tightly sealed

container under a dry, inert atmosphere.[6][7] It must be kept away from heat, sparks, open

flames, and incompatible materials such as water and oxidizing agents.[6][8]

Q5: What should I do in case of a triethylborane fire?

A5: Do not use water to extinguish a triethylborane fire.[2][5] Use a carbon dioxide (CO₂) or a

dry powder extinguisher.[2][5] If it is safe to do so, the source of the fuel can be shut off.[6] It

may be practical to allow a small fire to burn itself out while controlling the surrounding area.[6]

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving

triethylborane.
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Issue Possible Cause(s) Troubleshooting Steps

Fuming or smoke observed at

a syringe needle tip or cannula

connection during transfer.

- Inadequate inert atmosphere

in the receiving vessel.- Leak

in the transfer system (e.g.,

loose septum, cracked

tubing).- Residual air or

moisture in the transfer

apparatus.

1. STOP THE TRANSFER

IMMEDIATELY.2. Ensure a

positive pressure of inert gas is

maintained in both the source

and receiving vessels.3.

Carefully withdraw the needle

or cannula and re-purge the

system with inert gas.4. Check

all connections for tightness

and integrity.5. If the issue

persists, abort the transfer and

re-evaluate the experimental

setup.

A small, localized fire ignites

during transfer or addition.

- Accidental exposure of a drop

of TEB to the air.- A leak in the

system.

1. Remain calm. Have a dry

powder or CO₂ fire

extinguisher readily

accessible.2. For a very small,

contained fire (e.g., on a metal

surface), it may be smothered

with a dry, inert material like

sand or sodium bicarbonate.3.

If the fire is larger or spreading,

use the appropriate fire

extinguisher.4. Evacuate the

area and call for emergency

assistance if the fire cannot be

immediately and safely

controlled.
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The reaction mixture is not

initiating as expected.

- The triethylborane has

degraded due to improper

storage or handling.-

Insufficient oxygen is present

to initiate the radical reaction

(for reactions requiring oxygen

initiation).

1. Verify the quality of the

triethylborane. A simple test for

pyrophoricity can be performed

by syringing a small amount

onto dry filter paper in a fume

hood; charring indicates

activity.[9]2. For oxygen-

initiated reactions, ensure a

controlled amount of air or

oxygen is introduced into the

reaction mixture as per the

established protocol. The

initiation mechanism can be

complex and dependent on

oxygen concentration.[10]

Data Presentation: Safety Thresholds for
Triethylborane Solutions

Parameter Value Significance Reference

Pyrophoricity

Threshold
< 15 wt% in solvent

Solutions with a

concentration below

this value are

generally not

pyrophoric.

[9]

Quenching

Concentration

< 20 wt% in an inert

solvent

It is recommended to

dilute pyrophoric

materials to this

concentration before

starting the quenching

process.

[1]

Experimental Protocols
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Protocol 1: Safe Transfer of Triethylborane using a
Syringe

Preparation: Ensure all glassware is oven-dried and cooled under a stream of dry inert gas

(nitrogen or argon). The receiving flask must be equipped with a rubber septum and

maintained under a positive pressure of inert gas.

Purging the Syringe: Take a clean, dry syringe with a long needle. Purge the syringe with

inert gas by drawing the gas into the syringe and expelling it three times.

Transfer: Carefully insert the needle of the purged syringe through the septum of the

triethylborane container. Ensure the needle tip is below the liquid level.

Withdrawal: Slowly draw the desired volume of triethylborane into the syringe. It is

advisable to withdraw a small amount of inert gas into the syringe after the liquid to act as a

buffer.

Dispensing: Transfer the syringe to the reaction flask and carefully insert the needle through

the septum. Slowly dispense the triethylborane into the reaction mixture.

Cleaning: After transfer, any residual triethylborane in the syringe must be quenched. Draw

an inert solvent (like hexane) into the syringe to dilute the remaining TEB, and then slowly

discharge the solution into a separate flask containing an appropriate quenching agent (e.g.,

isopropanol).[11]

Protocol 2: Quenching of Excess Triethylborane
This protocol is for the safe neutralization of unreacted triethylborane.

Dilution: In a fume hood, dilute the triethylborane solution with an inert, high-boiling point

solvent (e.g., heptane or toluene) to a concentration of less than 20 wt%.[1]

Cooling: Place the flask containing the diluted triethylborane solution in an ice-water bath to

dissipate the heat generated during quenching.

Initial Quench: Under an inert atmosphere and with vigorous stirring, slowly add dry

isopropanol dropwise to the cooled solution.[6][11] Gas evolution (hydrogen) will be
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observed. The rate of addition should be controlled to prevent excessive foaming and a rapid

temperature increase.

Secondary Quench: Once the gas evolution from the isopropanol addition has subsided,

slowly add methanol to quench any remaining reactive material.[11]

Final Quench: After the reaction with methanol is complete, slowly add water dropwise to

ensure all pyrophoric material has been neutralized.[11]

Disposal: The resulting solution should be neutralized and disposed of as hazardous waste

according to institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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